Cas no 497833-07-5 (1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)-
• CAS No: 497833-07-5
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 1542835
• PubChem ID: 11085874
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)-
• 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 497833-07-5
• 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carbaldehyde
• SCHEMBL4039361
• AKOS022833734

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)10-8(7-17)6-15-16(10)9-4-2-1-3-5-9/h1-7H
• InChI Key： ZTWZGCCEKGPIIE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=NN1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 240.05111
• Monoisotopic Mass: 240.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89